1-[(3-chloro-1-benzothien-2-yl)carbonyl]-4-(2-chloro-6-nitrophenyl)piperazine

• IUPAC Name: (3-chloro-1-benzothiophen-2-yl)-[4-(2-chloro-6-nitrophenyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C19H15Cl2N3O3S/c20-13-5-3-6-14(24(26)27)17(13)22-8-10-23(11-9-22)19(25)18-16(21)12-4-1-2-7-15(12)28-18/h1-7H,8-11H2
• InChI Key: HISOANOSUYUXED-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=C(C=CC=C2Cl)[N+](=O)[O-])C(=O)C3=C(C4=CC=CC=C4S3)Cl
• Molecular Formula: C19H15Cl2N3O3S
• Molecular Weight: 436.3 g/mol

Description

1-[(3-chloro-1-benzothien-2-yl)carbonyl]-4-(2-chloro-6-nitrophenyl)piperazine, commonly known as CBTP, is a synthetic compound that has gained significant interest in scientific research due to its potential therapeutic applications. CBTP belongs to the class of piperazine derivatives and has been studied for its pharmacological properties.

Mechanism of Action

The mechanism of action of CBTP is not fully understood, but it is believed to act by inhibiting various enzymes and receptors in the body. CBTP has been shown to inhibit the activity of phosphodiesterase-4 (PDE4), which is involved in the regulation of inflammation and immune responses. CBTP also inhibits the activity of monoamine oxidase A (MAO-A), an enzyme that breaks down neurotransmitters such as serotonin and norepinephrine. By inhibiting MAO-A, CBTP increases the levels of these neurotransmitters in the brain, which may contribute to its antidepressant effects.
Biochemical and Physiological Effects:
CBTP has been shown to have various biochemical and physiological effects in preclinical studies. In cancer research, CBTP has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. CBTP also inhibits the production of pro-inflammatory cytokines, which may contribute to its anti-inflammatory effects. In the field of neuroscience, CBTP has been shown to increase the levels of neurotransmitters such as serotonin and norepinephrine, which may contribute to its antidepressant effects.

Advantages and Limitations for Lab Experiments

One advantage of CBTP is its synthetic nature, which allows for easy production and purification. CBTP has also shown promising results in preclinical studies, which may lead to its development as a therapeutic agent. However, one limitation of CBTP is its limited solubility in aqueous solutions, which may affect its bioavailability and pharmacokinetics. Further studies are needed to determine the optimal dosing and administration of CBTP.

Future Directions

There are several future directions for research on CBTP. In cancer research, further studies are needed to determine the mechanism of action and efficacy of CBTP in vivo. In the field of neuroscience, studies are needed to determine the optimal dosing and administration of CBTP for the treatment of depression and anxiety disorders. Further studies are also needed to determine the safety and toxicity of CBTP in vivo. Overall, CBTP has shown promising results in preclinical studies and may have potential therapeutic applications in various fields.

Scientific Research Applications

CBTP has been studied for its potential therapeutic applications in various fields such as cancer, inflammation, and neurological disorders. In cancer research, CBTP has shown promising results as an anticancer agent by inhibiting the growth of cancer cells and inducing apoptosis. Inflammation is a common factor in many diseases, and CBTP has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. In the field of neuroscience, CBTP has been studied for its potential as a treatment for depression and anxiety disorders.